2-{4-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-1-piperazinyl}-N-ethyl-6-methyl-4-pyrimidinamine

• IUPAC Name: 2-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine
• InChI: InChI=1S/C16H24N6O3S/c1-5-17-14-10-11(2)18-16(19-14)21-6-8-22(9-7-21)26(23,24)15-12(3)20-25-13(15)4/h10H,5-9H2,1-4H3,(H,17,18,19)
• InChI Key: QAFHKHKOKBXEBT-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)N2CCN(CC2)S(=O)(=O)C3=C(ON=C3C)C
• Molecular Formula: C16H24N6O3S
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to 2-{4-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-1-piperazinyl}-N-ethyl-6-methyl-4-pyrimidinamine involves nucleophilic substitution reactions and characterizations through various spectral studies (Mallesha et al., 2012). These synthetic routes provide access to a range of compounds with potential biological activities, showcasing the versatility of the chemical framework.

Molecular Structure Analysis

The crystal and molecular structure of derivatives closely related to the compound of interest have been determined, revealing insights into their geometric and electronic configurations (Karczmarzyk & Malinka, 2004). Such analyses are crucial for understanding the compound's reactivity and potential interactions in biological systems or industrial applications.

Scientific Research Applications

Antiproliferative Activity Against Human Cancer Cell Lines

Research on derivatives similar to the specified compound has shown potential in the fight against cancer. For instance, studies on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives have demonstrated antiproliferative effects against various human cancer cell lines. Compounds in this series exhibited good activity, suggesting potential as anticancer agents upon further investigation (Mallesha et al., 2012).

Material Science and Polymer Chemistry

In the realm of material science, research involving the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties has been conducted. These polymers have shown significant properties such as high thermal stability, flexibility, strength, and low dielectric constants, making them valuable for various technological applications (Liu et al., 2013).

Antibacterial Agents

Compounds incorporating pyrido(2,3-d)pyrimidine structures have been explored for their antibacterial properties. Research into 8-alkyl- and 8-vinyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)pyrido(2,3-d)pyrimidine-6-carboxylic acids and derivatives showed promising activity against gram-negative bacteria, including Pseudomonas aeruginosa, highlighting their potential as antibacterial agents (Matsumoto & Minami, 1975).

Computational and Quantum Chemical Studies

Computational and quantum chemical studies on related sulfonamides have been performed to understand their electronic structures, pharmacokinetic properties, and potential biological activities. These studies provide a foundation for the design and synthesis of new compounds with improved therapeutic profiles (Gaurav & Krishna, 2021).

Synthesis and Biological Activity of Derivatives

The synthesis and evaluation of urea, thiourea, sulfonamide, and carbamate derivatives of compounds related to imatinib intermediates have been investigated for their antimicrobial and antioxidant activities. These studies demonstrate the versatility of such compounds in medicinal chemistry and their potential for developing new therapeutic agents (Chandrasekhar et al., 2018).